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Compound of Interest

Compound Name: ADX61623

Cat. No.: B15543780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ADX61623 is a potent, small-molecule, negative allosteric modulator (NAM) of the follicle-

stimulating hormone receptor (FSHR), a G-protein coupled receptor (GPCR) crucial for

reproductive function. As a NAM, ADX61623 binds to a site on the FSHR distinct from the

orthosteric site for FSH, inhibiting the receptor's response to FSH stimulation. Notably,

ADX61623 displays biased antagonism, selectively inhibiting certain downstream signaling

pathways while leaving others unaffected. This property makes it a valuable tool for dissecting

FSHR signaling and a potential therapeutic agent for estrogen-dependent diseases.

Furthermore, ADX61623 has been observed to exhibit activity at the luteinizing hormone

receptor (LH-R), but not at the closely related thyroid-stimulating hormone (TSH) receptor.

These application notes provide detailed protocols for in vitro assays to characterize the activity

of ADX61623, enabling researchers to investigate its mechanism of action and potential

applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of ADX61623 is essential for its

proper handling, storage, and use in in vitro assays.
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Property Value

IUPAC Name

4-({[4-amino-5-(4-methylphenyl)-4H-1,2,4-

triazol-3-yl]sulfanyl}methyl)-N-(4-

methylphenyl)-1,3-thiazol-2-amine

Molecular Formula C17H16N2O4S

Molecular Weight 324.37 g/mol

CAS Number 1067189-44-9

SMILES
CC1=CC=C(C=C1)NC2=NC=C(S2)CS(=O)

(=O)C3=CC=C(C=C3)N

Appearance White to off-white solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage
Store at -20°C for short-term storage or at -80°C

for long-term storage.

Stock Solution Preparation:

For in vitro assays, a 10 mM stock solution of ADX61623 in DMSO is recommended. Prepare

the stock solution as follows:

Weigh out the required amount of ADX61623 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the FSH receptor signaling pathway and the experimental

workflow for evaluating ADX61623.
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Figure 1. FSH receptor signaling pathway and the inhibitory effect of ADX61623.
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Experimental Workflow for ADX61623 Characterization
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Figure 2. Workflow for in vitro characterization of ADX61623.

Quantitative Data Summary
The following table summarizes the key quantitative data for ADX61623 from in vitro assays.

Assay Cell Type Parameter Value

cAMP Production
HEK293 cells

expressing hFSHR

EC50 for inhibition of

FSH-induced cAMP
0.43 µM

Progesterone

Production

Primary rat granulosa

cells

Inhibition of FSH-

induced progesterone
Complete inhibition

Estradiol Production
Primary rat granulosa

cells

Inhibition of FSH-

induced estradiol
No inhibition

Radioligand Binding
Membranes from

HEK293-hFSHR cells

Effect on 125I-hFSH

binding
Enhances binding
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Experimental Protocols
cAMP Production Assay in HEK293 Cells
This protocol describes how to measure the effect of ADX61623 on FSH-induced cyclic AMP

(cAMP) production in Human Embryonic Kidney (HEK293) cells stably expressing the human

FSH receptor (hFSHR).

Materials:

HEK293 cells stably expressing hFSHR

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Geneticin (G418)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA

ADX61623

Recombinant human FSH

3-isobutyl-1-methylxanthine (IBMX)

cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

96-well cell culture plates

CO2 incubator

Protocol:

Cell Culture:
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Culture HEK293-hFSHR cells in DMEM supplemented with 10% FBS, 1% Penicillin-

Streptomycin, and 500 µg/mL G418 at 37°C in a humidified atmosphere with 5% CO2.

Subculture the cells every 2-3 days when they reach 80-90% confluency.

Cell Seeding:

Harvest the cells using Trypsin-EDTA and resuspend them in a fresh culture medium.

Seed the cells into a 96-well plate at a density of 20,000 cells/well.

Incubate the plate for 24 hours at 37°C and 5% CO2.

Compound Treatment:

Prepare a serial dilution of ADX61623 in assay buffer (e.g., DMEM with 1 mM IBMX).

Carefully remove the culture medium from the wells and replace it with 50 µL of the

ADX61623 dilutions.

Incubate the plate for 30 minutes at 37°C.

FSH Stimulation:

Prepare a solution of recombinant human FSH in assay buffer at a concentration that

elicits 80% of the maximal response (EC80). This concentration should be determined in a

preliminary experiment.

Add 50 µL of the FSH solution to each well (except for the basal control wells).

Incubate the plate for 30 minutes at 37°C.

cAMP Measurement:

Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's

instructions of the chosen cAMP assay kit.

Data Analysis:
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Calculate the percentage of inhibition of the FSH-induced cAMP response for each

concentration of ADX61623.

Plot the percentage of inhibition against the logarithm of the ADX61623 concentration and

fit the data to a four-parameter logistic equation to determine the EC50 value.

Progesterone and Estradiol Production Assay in Primary
Rat Granulosa Cells
This protocol details the measurement of progesterone and estradiol production in primary rat

granulosa cells in response to FSH and in the presence of ADX61623.

Materials:

Immature female Sprague-Dawley rats (21-23 days old)

Diethylstilbestrol (DES)

McCoy's 5A medium

L-glutamine

Penicillin-Streptomycin solution

Androstenedione

ADX61623

Recombinant human FSH

Progesterone ELISA kit

Estradiol ELISA kit

48-well cell culture plates

CO2 incubator
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Protocol:

Animal Priming:

Implant immature female rats with subcutaneous DES pellets (10 mg) for 3 days to

stimulate follicular development.

Granulosa Cell Isolation:

Euthanize the rats and dissect the ovaries.

Puncture the ovarian follicles with a 27-gauge needle to release the granulosa cells into

McCoy's 5A medium.

Wash the cells by centrifugation and resuspend them in culture medium (McCoy's 5A with

2 mM L-glutamine, 1% Penicillin-Streptomycin, and 100 nM androstenedione).

Cell Seeding:

Seed the granulosa cells into a 48-well plate at a density of 200,000 cells/well.

Incubate the plate for 24 hours at 37°C and 5% CO2.

Compound Treatment and FSH Stimulation:

Prepare serial dilutions of ADX61623 in the culture medium.

Remove the medium from the wells and replace it with the ADX61623 dilutions.

Add recombinant human FSH to the appropriate wells at a concentration that stimulates

submaximal steroid production (to be determined empirically).

Incubate the plate for 48 hours at 37°C and 5% CO2.

Hormone Measurement:

Collect the cell culture supernatant from each well.
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Measure the concentration of progesterone and estradiol in the supernatant using

commercially available ELISA kits according to the manufacturer's instructions.

Data Analysis:

Calculate the percentage of inhibition of FSH-induced progesterone and estradiol

production for each concentration of ADX61623.

Plot the results to visualize the effect of ADX61623 on steroidogenesis.

Safety Precautions
Standard laboratory safety practices should be followed when handling ADX61623 and other

chemicals. This includes wearing appropriate personal protective equipment (PPE) such as a

lab coat, safety glasses, and gloves. Work in a well-ventilated area. In case of contact with skin

or eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more

detailed safety information.

Disclaimer: This document is intended for research use only. The information provided is based

on currently available data and should be used as a guide. Researchers should optimize the

protocols for their specific experimental conditions.

To cite this document: BenchChem. [Application Notes and Protocols for ADX61623].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543780#adx61623-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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